4-(2-(3,4-Dihydro-7-methoxy-4,4-dimethyl-1,3-dioxo-2(1H)-isoquinolyl)ethyl)benzoic acid
4-(2-(3,4-Dihydro-7-methoxy-4,4-dimethyl-1,3-dioxo-2(1H)-isoquinolyl)ethyl)benzoic acid
Brand Name:
Vulcanchem
CAS No.:
103625-42-9
VCID:
VC0009471
InChI:
InChI=1S/C21H21NO5/c1-21(2)17-9-8-15(27-3)12-16(17)18(23)22(20(21)26)11-10-13-4-6-14(7-5-13)19(24)25/h4-9,12H,10-11H2,1-3H3,(H,24,25)
SMILES:
CC1(C2=C(C=C(C=C2)OC)C(=O)N(C1=O)CCC3=CC=C(C=C3)C(=O)O)C
Molecular Formula:
C21H21NO5
Molecular Weight:
367.4 g/mol
4-(2-(3,4-Dihydro-7-methoxy-4,4-dimethyl-1,3-dioxo-2(1H)-isoquinolyl)ethyl)benzoic acid
CAS No.: 103625-42-9
Main Products
VCID: VC0009471
Molecular Formula: C21H21NO5
Molecular Weight: 367.4 g/mol
| CAS No. | 103625-42-9 |
|---|---|
| Product Name | 4-(2-(3,4-Dihydro-7-methoxy-4,4-dimethyl-1,3-dioxo-2(1H)-isoquinolyl)ethyl)benzoic acid |
| Molecular Formula | C21H21NO5 |
| Molecular Weight | 367.4 g/mol |
| IUPAC Name | 4-[2-(7-methoxy-4,4-dimethyl-1,3-dioxoisoquinolin-2-yl)ethyl]benzoic acid |
| Standard InChI | InChI=1S/C21H21NO5/c1-21(2)17-9-8-15(27-3)12-16(17)18(23)22(20(21)26)11-10-13-4-6-14(7-5-13)19(24)25/h4-9,12H,10-11H2,1-3H3,(H,24,25) |
| Standard InChIKey | DLRFBVBVVYGSDO-UHFFFAOYSA-N |
| SMILES | CC1(C2=C(C=C(C=C2)OC)C(=O)N(C1=O)CCC3=CC=C(C=C3)C(=O)O)C |
| Canonical SMILES | CC1(C2=C(C=C(C=C2)OC)C(=O)N(C1=O)CCC3=CC=C(C=C3)C(=O)O)C |
| Synonyms | 4-(2-(3,4-dihydro-7-methoxy-4,4-dimethyl-1,3-dioxo-2(1H)-isoquinolyl)ethyl)benzoic acid UL-DF 9 UL-DF-9 |
| PubChem Compound | 128429 |
| Last Modified | Nov 11 2021 |
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